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Abstract
Lantanilic acid, a pentacyclic triterpenoid isolated from the plant species Lantana camara, has

garnered interest in the scientific community for its potential biological activities. This technical

guide provides a comprehensive overview of the known physicochemical properties of

Lantanilic acid, aimed at researchers, scientists, and professionals in drug development. This

document collates available data on its chemical identity, solubility, and partition coefficient, and

outlines detailed experimental protocols for its isolation and characterization. While specific

experimental data for some properties remain to be published, this guide serves as a

foundational resource for future research and development involving this natural compound.

Introduction
Lantanilic acid is a naturally occurring pentacyclic triterpenoid found in various parts of the

Lantana camara plant, a species with a history of use in traditional medicine.[1] As a member

of the triterpenoid class of compounds, Lantanilic acid possesses a complex chemical

architecture that contributes to its bioactive potential.[1] Preliminary studies have indicated that

Lantanilic acid exhibits a range of biological effects, including antimicrobial, antifungal, and

cytotoxic activities, making it a molecule of interest for further pharmacological investigation.[1]

A thorough understanding of its physicochemical properties is paramount for its development

as a potential therapeutic agent.
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Chemical and Physical Properties
The fundamental chemical and physical properties of Lantanilic acid are summarized in the

tables below. These data are crucial for understanding the molecule's behavior in various

experimental and physiological settings.

Table 1: Chemical Identification of Lantanilic Acid
Identifier Value Source

IUPAC Name

(1S,2S,6S,10R,11S,14S,15R,1

8R,20S)-20-hydroxy-

8,8,14,15,19,19-hexamethyl-

10-(3-methylbut-2-

enoyloxy)-21-

oxahexacyclo[18.2.2.0¹’¹⁸.0²’¹⁵.

0⁵’¹⁴.0⁶’¹¹]tetracos-4-ene-11-

carboxylic acid

PubChem[2]

CAS Number 60657-41-2 PubChem[2]

Molecular Formula C₃₅H₅₂O₆ PubChem[2]

Molecular Weight 568.8 g/mol PubChem[2]

Canonical SMILES

CC(=CC(=O)O[C@@H]1CC(C

)

(C)C[C@H]2[C@@]1(CC[C@

@]3(C2=CC[C@H]4[C@]3(CC

[C@@H]5[C@]46CC--

INVALID-LINK--

(OC6)O)C)C)C(=O)O)C

PubChem[2]

InChI Key
HGMVESCHSMFWDD-

ZUQXEZLCSA-N
PubChem[2]

Table 2: Physicochemical Data of Lantanilic Acid
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Property Value Method Source

Physical State Solid (Powder) Not specified BioCrick

Melting Point Data not available Not applicable

Boiling Point Data not available Not applicable

Solubility

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone

Not specified BioCrick

logP (Octanol/Water) 7.4 Computed (XLogP3) PubChem[2]

pKa Data not available Not applicable

Hydrogen Bond

Donors
2 Computed PubChem[2]

Hydrogen Bond

Acceptors
6 Computed PubChem[2]

Rotatable Bond Count 3 Computed PubChem[2]

Experimental Protocols
This section details the methodologies for the isolation and characterization of Lantanilic acid,

as well as general protocols for determining key physicochemical properties for which specific

experimental data for this compound are not yet available.

Isolation and Purification of Lantanilic Acid from
Lantana camara
The following protocol is based on a published method for the successful isolation of

Lantanilic acid.

3.1.1. Plant Material Collection and Preparation

Collect fresh leaves of Lantana camara.
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Wash the leaves thoroughly with distilled water to remove any debris.

Oven-dry the leaves at a controlled temperature of 45°C.

Grind the dried leaves into a coarse powder using a suitable grinding apparatus.

3.1.2. Extraction

Soak approximately 22 g of the dried leaf powder in 100% ethyl acetate.

Concentrate the resulting extract using a rotary evaporator at 45°C to obtain the crude

extract.

3.1.3. Chromatographic Purification

Subject the crude ethyl acetate extract to column chromatography.

Use a silica gel 60 (230-400 mesh) column with dimensions of approximately 40 cm in length

and 5 cm in internal diameter.

Perform isocratic elution with a solvent system of n-hexane and ethyl acetate in an 80:20

ratio.

Collect fractions of 100 ml each and monitor by thin-layer chromatography (TLC) to pool

fractions containing Lantanilic acid.

Structural Characterization
The identity and purity of the isolated Lantanilic acid can be confirmed by spectroscopic

methods.

3.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum should be acquired in deuterated

chloroform. Key characteristic signals for Lantanilic acid include six three-proton singlets for

the tertiary methyl groups (at approximately δ 0.76, 0.86, 0.94, 0.98, 1.01, and 1.14 ppm), a

multiplet for the olefinic proton H-2' (around δ 5.56 ppm), and two three-proton doublets for

the β-methyl groups (at approximately δ 1.83 and 2.12 ppm).
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¹³C NMR (100 MHz, CDCl₃): The carbon NMR spectrum in deuterated chloroform will show

36 carbon resonances. Notable signals include a carbonyl carbon at approximately δ 165.3

ppm and a carboxylic acid carbon at around δ 177.3 ppm. DEPT-135 experiments can be

used to differentiate between methyl, methylene, and methine carbons.

3.2.2. Mass Spectrometry (MS)

Mass spectral analysis should be performed to confirm the molecular weight of the isolated

compound, which is expected to be 568.8 g/mol .

General Protocol for Melting Point Determination
While an experimental melting point for Lantanilic acid is not currently published, the following

standard procedure using a Mel-Temp apparatus can be employed.

Ensure the Lantanilic acid sample is completely dry.

Finely powder a small amount of the sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube into the heating block of the Mel-Temp apparatus.

Heat the block rapidly to about 20°C below the expected melting point (a preliminary rapid

run can be performed to estimate this).

Decrease the heating rate to 1-2°C per minute.

Record the temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire sample becomes liquid (completion of melting). This range

represents the melting point.

General Protocol for pKa Determination by
Potentiometric Titration
The acid dissociation constant (pKa) is a critical parameter for understanding the ionization

state of a molecule at different pH values. The following is a general protocol for its

determination.
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Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).

Prepare a solution of Lantanilic acid of known concentration (e.g., 1 mM) in a suitable co-

solvent system if insolubility in water is an issue.

Adjust the initial pH of the solution to the acidic range (e.g., pH 2-3) with a standard acid

solution (e.g., 0.1 M HCl).

Titrate the solution with a standardized base (e.g., 0.1 M NaOH), adding small, precise

volumes.

Record the pH after each addition of the titrant, allowing the reading to stabilize.

Continue the titration until the pH reaches the basic range (e.g., pH 11-12).

Plot the pH values against the volume of titrant added to generate a titration curve.

The pKa can be determined from the pH at the half-equivalence point of the titration curve.

Visualizations
Experimental Workflow for Isolation and
Characterization of Lantanilic Acid
The following diagram illustrates the logical flow of the experimental procedures described for

obtaining and verifying Lantanilic acid.
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Plant Material Preparation

Extraction and Purification

Structural Characterization

Collect Lantana camara leaves

Wash with distilled water

Oven-dry at 45°C

Grind to coarse powder

Soak in 100% Ethyl Acetate

Concentrate with Rotary Evaporator

Silica Gel Column Chromatography
(n-hexane:EtOAc 80:20)

Collect and Pool Fractions

NMR Spectroscopy
(¹H and ¹³C) Mass Spectrometry

Confirm Structure of Lantanilic Acid

Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Lantanilic acid.
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Conclusion
This technical guide provides a consolidated resource on the physicochemical properties of

Lantanilic acid. While key experimental data such as melting point and pKa are yet to be

reported in the literature, the provided protocols offer a clear path for their determination. The

detailed methodology for isolation and structural elucidation serves as a valuable tool for

researchers aiming to work with this promising natural product. Further investigation into the

physicochemical and biological properties of Lantanilic acid is warranted to fully explore its

therapeutic potential.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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